Cas no 1236553-85-7 (Benzoic acid, 4-chloro-2-sulfo-, 1-methyl ester)

• Product Name: Benzoic acid, 4-chloro-2-sulfo-, 1-methyl ester
• CAS No: 1236553-85-7
• MF: C₈H₇ClO₅S
• MW: 250.656180620193
• CID: 6636523
• Update Time: 2024-01-16

Benzoic acid, 4-chloro-2-sulfo-, 1-methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-2-sulfo-, 1-methyl ester

• Inchi： 1S/C8H7ClO5S/c1-14-8(10)6-3-2-5(9)4-7(6)15(11,12)13/h2-4H,1H3,(H,11,12,13)
• InChI Key： JVPPWRJKZUZDMT-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=CC=1S(O)(=O)=O)Cl)(=O)OC

Experimental Properties

• Density: 1.546±0.06 g/cm3(Predicted)
• pka: -1.44±0.30(Predicted)